![molecular formula C14H16ClN B6188096 ({[1,1'-biphenyl]-3-yl}methyl)(methyl)amine hydrochloride CAS No. 2639415-97-5](/img/no-structure.png)
({[1,1'-biphenyl]-3-yl}methyl)(methyl)amine hydrochloride
Description
“({[1,1’-biphenyl]-3-yl}methyl)(methyl)amine hydrochloride” is a complex organic compound. It is a derivative of methylamine, which is used as a building block for the synthesis of various organic compounds . Methylamine hydrochloride is a colorless organic solid that has an odor similar to that of fish and is used as an essential part for the synthesis of a wide variety of commercial compounds .
Synthesis Analysis
The synthesis of methylamine hydrochloride involves a reaction with technical formaldehyde and technical ammonium chloride . The mixture is heated until no more distillate comes over and then over a flame until the temperature of the solution reaches 104°. The temperature is held at this point until no more distillate comes over .Molecular Structure Analysis
The molecular structure of amines, including methylamine, can be analyzed using various spectroscopic techniques . The N-H stretching absorption in the infrared spectrum, the 1H NMR spectra, and the “nitrogen rule” of mass spectrometry are all useful tools for determining the structure of an unknown amine .Chemical Reactions Analysis
Amines, including methylamine, have the ability to act as weak organic bases . They can react with acids to form salts soluble in water . The reactions of amines also include alkylation and acylation .Physical And Chemical Properties Analysis
Amines have unique physical and chemical properties. They boil at higher temperatures than alkanes but at lower temperatures than alcohols of comparable molar mass . The hydrogens attached to an amine show up at 0.5-5.0 ppm in 1H NMR spectra .Mechanism of Action
Safety and Hazards
Methylamine hydrochloride is classified as a skin irritant, eye irritant, and may cause respiratory irritation . It is also considered hazardous by the 2012 OSHA Hazard Communication Standard . It is advised to avoid getting it in eyes, on skin, or on clothing, and to avoid ingestion and inhalation .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for compound '({[1,1'-biphenyl]-3-yl}methyl)(methyl)amine hydrochloride' involves the reaction of 1,3-dibromobenzene with magnesium to form 1,3-diphenylpropane. This compound is then reacted with methylamine to form the desired product.", "Starting Materials": [ "1,3-dibromobenzene", "magnesium", "methylamine" ], "Reaction": [ "Step 1: Grignard reaction - 1,3-dibromobenzene is reacted with magnesium in anhydrous ether to form 1,3-diphenylpropane.", "Step 2: Alkylation - 1,3-diphenylpropane is reacted with methylamine in ethanol to form '({[1,1'-biphenyl]-3-yl}methyl)(methyl)amine.", "Step 3: Salt formation - The amine product is then reacted with hydrochloric acid to form the hydrochloride salt of '({[1,1'-biphenyl]-3-yl}methyl)(methyl)amine hydrochloride'." ] } | |
CAS RN |
2639415-97-5 |
Molecular Formula |
C14H16ClN |
Molecular Weight |
233.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
